Cas no 118153-98-3 (1,6,7,12-tetrachloroperylene-3,4,9,10-tetracarboxylic acid)

• Product Name: 1,6,7,12-tetrachloroperylene-3,4,9,10-tetracarboxylic acid
• CAS No: 118153-98-3
• MF: C₂₄H₈Cl₄O₈
• MW: 566.127523422241
• CID: 1207322
• PubChem ID: 14046948
• Update Time: 2025-04-20

1,6,7,12-tetrachloroperylene-3,4,9,10-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6,7,12-tetrachloroperylene-3,4,9,10-tetracarboxylic acid
• 3,4,9,10-perylenetetracarboxylic acid, 1,6,7,12-tetrachloro-
• LogP
• 1,6,7,12-tetrachloroperylene-3,4,9,10-tetracarboxylic
• 1,6,7,12-Tetrachloro-3,4,9,10-perylenetetracarboxylic acid
• 118153-98-3
• DTXSID001191315
• SCHEMBL1456160

• Inchi： 1S/C24H8Cl4O8/c25-9-1-5(21(29)30)13-6(22(31)32)2-11(27)17-18-12(28)4-8(24(35)36)14-7(23(33)34)3-10(26)16(20(14)18)15(9)19(13)17/h1-4H,(H,29,30)(H,31,32)(H,33,34)(H,35,36)
• InChI Key： ZBOLYDUBEGGDKS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C2=C(C(=O)O)C=C(C3C4=C(C=C(C(=O)O)C5=C(C(=O)O)C=C(C(C=1C=32)=C45)Cl)Cl)Cl

Computed Properties

• Exact Mass: 563.89744
• Monoisotopic Mass: 563.897328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.2